5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
FSBA is a covalent inhibitor of anthrax edema factor.
Brand Name:
Vulcanchem
CAS No.:
78859-42-4
VCID:
VC0528505
InChI:
InChI=1S/C17H16FN5O7S.ClH/c18-31(27,28)9-3-1-8(2-4-9)17(26)29-5-10-12(24)13(25)16(30-10)23-7-22-11-14(19)20-6-21-15(11)23;/h1-4,6-7,10,12-13,16,24-25H,5H2,(H2,19,20,21);1H/t10-,12-,13-,16-;/m1./s1
SMILES:
C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl
Molecular Formula:
C17H17ClFN5O7S
Molecular Weight:
489.9 g/mol
5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
CAS No.: 78859-42-4
Inhibitors
VCID: VC0528505
Molecular Formula: C17H17ClFN5O7S
Molecular Weight: 489.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 78859-42-4 |
---|---|
Product Name | 5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride |
Molecular Formula | C17H17ClFN5O7S |
Molecular Weight | 489.9 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-fluorosulfonylbenzoate;hydrochloride |
Standard InChI | InChI=1S/C17H16FN5O7S.ClH/c18-31(27,28)9-3-1-8(2-4-9)17(26)29-5-10-12(24)13(25)16(30-10)23-7-22-11-14(19)20-6-21-15(11)23;/h1-4,6-7,10,12-13,16,24-25H,5H2,(H2,19,20,21);1H/t10-,12-,13-,16-;/m1./s1 |
Standard InChIKey | ZUHVYHQVJYIHPN-KHXPSBENSA-N |
Isomeric SMILES | C1=CC(=CC=C1C(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
Canonical SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
Appearance | Solid powder |
Description | FSBA is a covalent inhibitor of anthrax edema factor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 5'-(4-(fluorosulfonyl)benzoyl)adenosine 5'-(4-fluorosulfonylbenzoyl)adenosine 5'-(para-(fluorosulfonyl)benzoyl)adenosine 5'-FSBA 5'-p-fluorosulfonylbenzoyladenosine 5-FSBA p-fluorosulfonylbenzoyl-5'-adenosine |
Reference | 1: Sharma S, Mehndiratta S, Kumar S, Singh J, Bedi PM, Nepali K. Purine Analogues as Kinase Inhibitors: A Review. Recent Pat Anticancer Drug Discov. 2015;10(3):308-41. Review. PubMed PMID: 26081925. 2: Verbeek RJ, Heep A, Maurits NM, Cremer R, Hoving EW, Brouwer OF, van der Hoeven JH, Sival DA. Fetal endoscopic myelomeningocele closure preserves segmental neurological function. Dev Med Child Neurol. 2012 Jan;54(1):15-22. doi: 10.1111/j.1469-8749.2011.04148.x. Epub 2011 Nov 29. Review. PubMed PMID: 22126123. 3: Heilmeyer LM Jr, Vereb G Jr, Vereb G, Kakuk A, Szivák I. Mammalian phosphatidylinositol 4-kinases. IUBMB Life. 2003 Feb;55(2):59-65. Review. PubMed PMID: 12749687. 4: Dombrowski KE, Ke Y, Brewer KA, Kapp JA. Ecto-ATPase: an activation marker necessary for effector cell function. Immunol Rev. 1998 Feb;161:111-8. Review. PubMed PMID: 9553768. 5: Colman RW. Receptors that activate platelets. Proc Soc Exp Biol Med. 1991 Jul;197(3):242-8. Review. PubMed PMID: 1648741. 6: Colman RW. Aggregin: a platelet ADP receptor that mediates activation. FASEB J. 1990 Mar;4(5):1425-35. Review. PubMed PMID: 2407587. 7: Colman RW. Platelet receptors. Hematol Oncol Clin North Am. 1990 Feb;4(1):27-42. Review. PubMed PMID: 2155904. 8: Colman RW, Figures WR. Characteristics of an ADP receptor mediating platelet activation. Mol Cell Biochem. 1984;59(1-2):101-11. Review. PubMed PMID: 6323960. |
PubChem Compound | 133128 |
Last Modified | Nov 11 2021 |
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